2-methyl-N-((4-(phenylthio)tetrahydro-2H-pyran-4-yl)methyl)benzamide

• IUPAC Name: 2-methyl-N-[(4-phenylsulfanyloxan-4-yl)methyl]benzamide
• InChI: InChI=1S/C20H23NO2S/c1-16-7-5-6-10-18(16)19(22)21-15-20(11-13-23-14-12-20)24-17-8-3-2-4-9-17/h2-10H,11-15H2,1H3,(H,21,22)
• InChI Key: WMYUGUYUOJSDNL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NCC2(CCOCC2)SC3=CC=CC=C3
• Molecular Formula: C20H23NO2S
• Molecular Weight: 341.5 g/mol

Description

The compound “2-methyl-N-((4-(phenylthio)tetrahydro-2H-pyran-4-yl)methyl)benzamide” is a complex organic molecule. It contains a benzamide moiety, which is a common component in various pharmaceutical drugs. The tetrahydro-2H-pyran ring is a common structural motif in many natural products and pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzamide group, a tetrahydro-2H-pyran ring, and a phenylthio group. These groups could potentially influence the compound’s physical and chemical properties, as well as its biological activity.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present in its structure. For instance, the benzamide group might undergo hydrolysis under acidic or basic conditions, and the tetrahydro-2H-pyran ring might be susceptible to ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzamide group could contribute to its solubility in polar solvents, and the tetrahydro-2H-pyran ring could influence its conformational stability.

Future Directions

Future research on this compound could involve studying its synthesis, characterizing its physical and chemical properties, and evaluating its biological activity. This could potentially lead to the discovery of new pharmaceutical drugs or useful chemical reactions.